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Compound of Interest

Compound Name: Carbanilide

Cat. No.: B493258 Get Quote

For laboratory professionals engaged in drug development and scientific research, ensuring a

safe handling environment for all chemical compounds is paramount. This guide provides

immediate, essential safety and logistical information for the handling and disposal of

Carbanilide (N,N'-Diphenylurea), a compound used in organic synthesis.

Personal Protective Equipment (PPE): A Multi-Laden
Approach
When handling Carbanilide, a comprehensive PPE strategy is crucial to minimize exposure

and ensure personal safety. The following table summarizes the recommended protective

equipment.
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PPE Category Specification

Eye and Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[1]

Skin Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.[1]

Respiratory Protection

Under normal use conditions with adequate

ventilation, no protective equipment is typically

needed.[1] A particle filter respirator is

recommended if dust formation is likely.

Operational Plan: Safe Handling and Storage
Adherence to proper handling and storage protocols is critical to prevent accidents and

maintain the integrity of the compound.

Handling:

Work in a well-ventilated area to avoid the inhalation of dust.[1]

Minimize dust formation during handling and transfer.[1]

Avoid contact with skin, eyes, or clothing.[1]

Do not ingest or inhale the substance.[1]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[1]

It is recommended to store this material in a refrigerator.[2][3]
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Disposal Plan: Responsible Waste Management
Proper disposal of Carbanilide and any contaminated materials is essential to protect the

environment and comply with regulations.

Chemical waste generators must determine if a discarded chemical is classified as

hazardous waste.[1]

Consult local, regional, and national hazardous waste regulations for complete and accurate

classification and disposal procedures.[1]

Contaminated clothing and absorbent paper from spills should be sealed in a vapor-tight

plastic bag for eventual disposal.[2][3]

Emergency Protocols: Spill and Exposure Response
In the event of a spill or exposure, immediate and appropriate action is necessary.

Spill Cleanup:

Dampen the solid spill material with acetone to prevent dust from becoming airborne.

Transfer the dampened material to a suitable container for disposal.[3]

Use absorbent paper dampened with acetone to clean up any remaining material.[3]

Seal all contaminated materials (clothing, absorbent paper) in a vapor-tight plastic bag.[2][3]

Wash all contaminated surfaces with acetone followed by a soap and water solution.[2][3]

Do not re-enter the contaminated area until a safety officer has verified that it has been

properly cleaned.[2][3]

First Aid Measures:

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[1]
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Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Get medical

attention.[1]

Inhalation: Remove to fresh air. Get medical attention immediately if symptoms occur.[1]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical

attention if symptoms occur.[1]

Below is a logical workflow for handling a Carbanilide spill:

Caption: Workflow for a Carbanilide spill response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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